Cas no 137885-46-2 (3-chloro-1-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-one)

• Product Name: 3-chloro-1-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-one
• CAS No: 137885-46-2
• MF: C₁₁H₁₅ClN₄O
• MW: 254.716000795364
• MDL: MFCD03393038
• CID: 3146983
• PubChem ID: 3681050
• Update Time: 2025-06-08

3-chloro-1-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3-chloropropanoyl)piperazin-1-yl]pyrimidine
• MFA88546
• Z285208144
• G33631
• 3-chloro-1-(4-pyrimidin-2-ylpiperazin-1-yl)propan-1-one
• 137885-46-2
• EN300-30917
• CS-0245688
• AKOS000160984
• 3-chloro-1-[4-(pyrimidin-2-yl)piperazin-1-yl]propan-1-one
• 3-chloro-1-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-one

• MDL： MFCD03393038
• Inchi： 1S/C11H15ClN4O/c12-3-2-10(17)15-6-8-16(9-7-15)11-13-4-1-5-14-11/h1,4-5H,2-3,6-9H2
• InChI Key： LXVVGNKCZACLDX-UHFFFAOYSA-N
• SMILES： ClCCC(N1CCN(C2N=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 254.0934388Da
• Monoisotopic Mass: 254.0934388Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-chloro-1-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-one

Introduction to 3-chloro-1-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-one (CAS No. 137885-46-2)

3-chloro-1-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activity. With the CAS number 137885-46-2, this compound has garnered attention in academic and industrial research due to its structural motifs that are often explored in the development of novel therapeutic agents. The presence of both chloro and pyrimidine substituents, coupled with a piperazine backbone, suggests a rich chemical space for interaction with biological targets, making it a compound of considerable interest.

The compound’s structure is a testament to the ongoing evolution in medicinal chemistry, where the strategic placement of functional groups can drastically alter pharmacological properties. In particular, the piperazine ring is a common pharmacophore in drugs targeting central nervous system disorders, infectious diseases, and even cancer. Its ability to modulate receptor activity makes it a valuable scaffold for drug design. The pyrimidine moiety, on the other hand, is frequently associated with bioactive molecules, particularly those interacting with enzymes and nucleic acids. The combination of these elements in 3-chloro-1-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-one hints at a multifaceted interaction potential with biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can identify how 3-chloro-1-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-one might interact with specific proteins or enzymes. These predictions are crucial in guiding experimental efforts and optimizing lead compounds for clinical development. For instance, studies have shown that modifications around the piperazine ring can significantly enhance binding affinity to certain neurotransmitter receptors, which is pivotal in developing treatments for neurological disorders.

The chloro substituent in the molecule not only contributes to its electronic properties but also influences its metabolic stability and solubility profile. These characteristics are critical factors when evaluating a compound’s potential as a drug candidate. In vitro studies have begun to explore how this substitution pattern affects the compound’s behavior in biological systems. Preliminary data suggest that the chloro group may participate in hydrogen bonding or hydrophobic interactions, depending on the target protein. Such insights are essential for designing derivatives with improved pharmacokinetic properties.

One of the most exciting areas of research involving 3-chloro-1-4-(pyrimidin-2-yl)piperazin-1-ylpropan-1-one is its potential application in addressing emerging therapeutic challenges. For example, there is growing interest in developing new classes of antiviral agents due to the rise of resistant strains and evolving pathogens. The structural features of this compound make it a promising candidate for inhibiting viral enzymes or disrupting replication mechanisms. Researchers are particularly interested in how its dual substitution pattern—chloro and pyrimidine—can be exploited to design molecules that selectively target viral proteins without affecting host enzymes.

In addition to antiviral applications, this compound has shown promise in early-stage studies related to anti-inflammatory and anticancer therapies. The piperazine moiety is known to interact with inflammatory pathways, while the pyrimidine ring can modulate enzyme activity associated with cancer cell proliferation. By fine-tuning the structure through synthetic chemistry, scientists aim to develop analogs that exhibit higher selectivity and lower toxicity compared to existing treatments. Such efforts align with global initiatives to combat chronic diseases and improve patient outcomes through innovative drug discovery.

The synthesis of 3-chloro-1-(4-pyrimidinyl)piperazinyl)propanone (CAS No. 137885–46–2) presents unique challenges due to its complex architecture but also offers opportunities for methodological innovation. Advances in synthetic methodologies have made it possible to construct intricate molecular frameworks more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been instrumental in creating enantiomerically pure forms of such compounds, which are often required for optimal pharmacological activity.

As research continues to uncover new biological targets and mechanisms, compounds like 3-chloro-(4-pyrimidinyl)piperazinyl)propanone will remain at the forefront of drug discovery efforts. Their structural versatility allows for extensive derivatization, enabling chemists to explore a wide spectrum of biological activities. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

The future directions for research on this compound include exploring its interactions with novel targets identified through genomics and proteomics studies. By integrating structural biology insights with high-throughput screening technologies, researchers can accelerate the identification of lead compounds with desired properties. Furthermore, green chemistry principles are being increasingly adopted in synthetic workflows to ensure sustainability while maintaining efficiency—a critical consideration as pharmaceutical development scales up globally.

In conclusion,3-chloro-(4-pyrimidinyl)piperazinyl)propanone represents a compelling example of how structural complexity can be leveraged to develop biologically active molecules with therapeutic potential. Its unique combination of functional groups provides a rich foundation for further exploration across multiple disease areas. As our understanding of biology deepens and synthetic capabilities advance,3-chloro-(4-pyrimidinyl)piperazinyl)propanone will undoubtedly continue to inspire innovative approaches in pharmaceutical chemistry—driving progress toward safer、more effective treatments for human health challenges worldwide.